3-Quinolinecarbonitrile, 6-bromo-1,2-dihydro-2-oxo-

• Molecular Formula: C10H5BrN2O
• Molecular Weight: 249.06 g/mol
• IUPAC Name: 6-bromo-2-oxo-4aH-quinoline-3-carbonitrile
• InChI: InChI=1S/C10H5BrN2O/c11-8-1-2-9-6(4-8)3-7(5-12)10(14)13-9/h1-4,6H
• InChI Key: MQEBOBZPQBCSRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=O)C(=CC2C=C1Br)C#N

Description

3-Quinolinecarbonitrile, 6-bromo-1,2-dihydro-2-oxo- is a versatile chemical compound with the molecular formula C10H5BrN2O and a molecular weight of 249.06 g/mol . This compound is known for its unique blend of reactivity and stability, making it a valuable building block in various chemical syntheses .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Quinolinecarbonitrile, 6-bromo-1,2-dihydro-2-oxo- typically involves the bromination of quinoline derivatives followed by nitrile formation. The reaction conditions often require the use of bromine or bromine-containing reagents under controlled temperatures to ensure selective bromination at the desired position .

Industrial Production Methods

Industrial production of this compound involves large-scale bromination and subsequent nitrile formation processes. These methods are optimized for high yield and purity, often involving advanced techniques such as continuous flow reactors and automated control systems to maintain consistent reaction conditions .

Chemical Reactions Analysis

Types of Reactions

3-Quinolinecarbonitrile, 6-bromo-1,2-dihydro-2-oxo- undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoline derivatives with different oxidation states.

Reduction: Reduction reactions can convert the nitrile group to primary amines or other functional groups.

Substitution: The bromine atom can be substituted with other nucleophiles, leading to a wide range of derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are frequently used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and sodium ethoxide (NaOEt) are commonly employed.

Major Products Formed

Scientific Research Applications

3-Quinolinecarbonitrile, 6-bromo-1,2-dihydro-2-oxo- has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of complex organic molecules and heterocyclic compounds.

Biology: This compound is used in the study of enzyme inhibitors and as a probe in biochemical assays.

Industry: The compound is utilized in the production of specialty chemicals and advanced materials

Mechanism of Action

The mechanism of action of 3-Quinolinecarbonitrile, 6-bromo-1,2-dihydro-2-oxo- involves its interaction with specific molecular targets and pathways. The bromine atom and nitrile group play crucial roles in its reactivity, enabling it to form covalent bonds with target molecules. This interaction can inhibit enzyme activity or modulate signaling pathways, leading to its observed effects .

Comparison with Similar Compounds

Similar Compounds

6-Bromo-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile: Similar in structure but with a hydroxyl group at the 4-position.

6-Bromo-2-oxo-1,2-dihydro-3-quinolinecarbonitrile: Another closely related compound with similar reactivity and applications.

Uniqueness

3-Quinolinecarbonitrile, 6-bromo-1,2-dihydro-2-oxo- stands out due to its unique combination of a bromine atom and a nitrile group, which confer distinct reactivity and stability. This makes it particularly valuable in synthetic chemistry and various research applications .